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Compound of Interest

Compound Name: Triallylamine

Cat. No.: B089441

This guide provides detailed information for researchers, scientists, and drug development
professionals on the safe storage and handling of triallylamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with triallylamine?

Al: Triallylamine is a flammable liquid and vapor that can be ignited by heat, sparks, or
flames.[1][2][3] It is also corrosive and can cause severe skin burns and eye damage.[4][5]
Inhalation or ingestion can be harmful or toxic, and it may cause respiratory irritation.[1][4][5]
Vapors are heavier than air and can travel to an ignition source, and containers may explode
when heated.[1][3][6]

Q2: What are the immediate first aid measures in case of exposure?
A2:

o Eyes: Immediately flush with water for 20-30 minutes, removing contact lenses if present.
Seek immediate medical attention.[7]

» Skin: Immediately remove contaminated clothing and flood the affected skin with water.
Wash the affected area thoroughly with soap and water.[7] Seek medical attention if irritation
develops.[7]
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 Inhalation: Move the individual to fresh air immediately.[7] If breathing is difficult, administer
oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Q3: How should I properly store triallylamine in the laboratory?

A3: Triallylamine should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[1][8] The recommended storage temperature is between 2-8°C.[1][3] It should
be kept away from sources of ignition, heat, direct sunlight, and incompatible substances.[1][5]
[8] The storage area should be a designated corrosives area.[5]

Q4: What materials are incompatible with triallylamine?

A4: Triallylamine is incompatible with strong oxidizing agents, acids, isocyanates, halogenated
organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[2][9] It is also
corrosive to aluminum and zinc.[2] Contact with strong reducing agents, such as hydrides, can
generate flammable hydrogen gas.[2]
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Issue Possible Cause Recommended Action

1. Evacuate the area
immediately. 2. If safe to do so,
and you are properly trained

and equipped, improve

Visible Fumes or Strong Odor Improperly sealed container or  ventilation. 3. Wear

in Storage Area a spill.

appropriate PPE, including
respiratory protection, and
address the source of the leak
or spill. 4. Refer to the spill

cleanup protocol.

1. Do not use the material. 2.

Quarantine the container and

Discoloration of Triallylamine Contamination or degradation. label it clearly. 3. Consult your

institution's chemical safety

officer for disposal procedures.

1. Carefully move the container

to a cooler, well-ventilated

Exposure to heat or sunlight, area. 2. Do not attempt to

Pressure Buildup in Container

causing vaporization. open the container if it is

bulging. 3. Alert your safety
officer.

Quantitative Data Summary

Property

Value

Storage Temperature

2-8°C[1][3]

Flash Point 38°C (closed cup) / 103°F[6][8]
Boiling Point 150-151°C[3][9][10]

Melting Point -70°C[8][9]

Density ~0.800 g/cm?3[6]

Vapor Density

4.73 (vs ain)[9]
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Experimental Protocols
Spill Cleanup Protocol

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

[6]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the
immediate area.[1][2][6]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety goggles, and respiratory protection. For large spills, fully encapsulating, vapor-
protective clothing may be necessary.[1][7]

Containment: Stop the leak if it can be done without risk. Use a vapor-suppressing foam to
reduce vapors.[1][2]

Absorption: Absorb the spill with inert, non-combustible material such as earth, sand, or
vermiculite.[2][7]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.[2][7]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste according to local, state, and federal regulations.

Fire Fighting Protocol

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.
Water spray can be used to cool containers.[2][5]

» Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

» Specific Hazards: Triallylamine is a flammable liquid.[1][3][9][10] Vapors are heavier than air
and may travel to a distant ignition source and flash back.[1][3][6] Containers may explode
when heated.[2][3][5]
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* Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Visualizations
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Triallylamine Handling Troubleshooting

Issue Detected

:

Strong Odor / Fumes?

Potential Spill / Leak No

Evacuate Area Discoloration?

No

Ventilate (If Safe) Quarantine Material Pressure Buildup?

Wear Appropriate PPE Move to Cool Area

Dispose per Regulations

Follow Spill Protocol Notify Safety Officer

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for triallylamine handling issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Triallylamine Storage and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089441#storage-and-handling-guidelines-for-
triallylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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